Cas no 58897-52-2 (6-[4-(methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one)

• Product Name: 6-[4-(methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one
• CAS No: 58897-52-2
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD16090094
• CID: 4715424
• PubChem ID: 49651949
• Update Time: 2025-11-01

6-[4-(methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-[4-(methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one
• 6-(4-(methylthio)phenyl)pyridazin-3(2H)-one
• 6-[4-(Methylthio)phenyl]pyridazin-3(2H)-one
• 6-[4-(methylsulfanyl)phenyl]pyridazin-3(2H)-one
• STK931862
• BBL032604
• 3(2H)-pyridazinone, 6-[4-(methylthio)phenyl]-
• 6-[4-(methylsulfanyl)phenyl]-3(2H)-pyridazinone
• MFCD16090094
• AKOS005661627
• ALBB-028376
• EN300-186436
• 6-(4-(Methylthio)phenyl)pyridazin-3-ol
• CS-0303875
• SCHEMBL14367320
• NS-02568
• 58897-52-2
• 3-(4-methylsulfanylphenyl)-1H-pyridazin-6-one

• MDL： MFCD16090094
• Inchi： 1S/C11H10N2OS/c1-15-9-4-2-8(3-5-9)10-6-7-11(14)13-12-10/h2-7H,1H3,(H,13,14)
• InChI Key： AJCIEWUTAOHHJS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.8

Additional information on 6-[4-(methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one

Introduction to 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one (CAS No. 58897-52-2)

6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one, also known by its CAS number 58897-52-2, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridazines and is characterized by its unique structural features, which include a methylsulfanyl group and a phenyl ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one is particularly interesting due to its ability to interact with various biological targets. The presence of the methylsulfanyl group and the phenyl ring enhances its lipophilicity, allowing it to cross cell membranes more efficiently. This property is crucial for drugs that need to reach specific intracellular targets or cross the blood-brain barrier.

Recent studies have explored the potential of 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one has also shown potential as an antitumor agent. A study in the European Journal of Medicinal Chemistry reported that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This suggests that 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one could be a valuable addition to the arsenal of anticancer drugs.

In addition to its therapeutic applications, 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one has been studied for its potential use in neurodegenerative diseases. Research published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it may have neuroprotective effects and could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one has been optimized through various synthetic routes to improve yield and purity. One common method involves the reaction of 4-methylthiophenylacetonitrile with hydrazine hydrate followed by cyclization with an appropriate acid catalyst. The resulting compound can then be further purified using techniques such as column chromatography or recrystallization.

The safety profile of 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one is an important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 6-[4-(Methylsulfanyl)phenyl]-2,3-dihydropyridazin-3-one (CAS No. 58897-52-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new therapeutic uses will be discovered, further expanding its utility in the field of medicinal chemistry.